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Compound of Interest

Compound Name: Repinotan

Cat. No.: B170810 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

investigational compounds like Repinotan is paramount to ensure laboratory safety and data

integrity. This document provides a comprehensive guide to the personal protective equipment

(PPE), handling procedures, and disposal of Repinotan, a selective 5-HT1A receptor agonist.

Adherence to these guidelines is critical to mitigate risks and maintain a safe research

environment.

Hazard Identification and Safety Precautions
Repinotan is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1] The following table summarizes the key hazard information.

Hazard Classification GHS Category Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[1]

Precautionary Measures:

P264: Wash skin thoroughly after handling.[1]
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P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P391: Collect spillage.

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential when handling Repinotan to prevent skin and

eye contact, inhalation, and ingestion.
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PPE Category Recommended Equipment
Specifications and Best
Practices

Hand Protection Nitrile gloves

Double gloving is

recommended, with the outer

glove changed immediately if

contaminated. Gloves should

be changed regularly, at least

every hour during handling

procedures.

Eye Protection
Safety glasses with side

shields or goggles

In situations with a risk of

splashing, a full-face shield

should be worn in addition to

safety glasses or goggles.

Body Protection Laboratory coat

A solid-front, long-sleeved lab

coat with tight-fitting cuffs is

required. For procedures with

a higher risk of contamination,

a non-permeable gown is

recommended.

Respiratory Protection

Not generally required for

small quantities handled in a

well-ventilated area.

For procedures that may

generate aerosols or when

handling larger quantities, a

NIOSH-approved respirator

may be necessary based on a

risk assessment.

Operational Plan: Handling and Storage
Engineering Controls: All manipulations of Repinotan, including weighing, reconstituting, and

aliquoting, should be performed in a designated area within a certified chemical fume hood or a

Class II Biosafety Cabinet to minimize inhalation exposure.

Storage: Repinotan powder should be stored at -20°C. If in a solvent, it should be stored at

-80°C. The storage container must be kept tightly sealed in a cool, well-ventilated area, away
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from direct sunlight and sources of ignition.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure the designated work area within the fume hood is clean

and decontaminated. Gather all necessary equipment and PPE.

Weighing: Carefully weigh the required amount of Repinotan powder on a tared weigh boat

inside the fume hood. Avoid creating dust.

Reconstitution: If preparing a solution, slowly add the solvent to the powder to avoid

splashing. Gently swirl or vortex to dissolve.

Aliquoting: Use appropriate pipettes to dispense the solution into labeled, sealed vials for

storage.

Decontamination: After handling, decontaminate all surfaces and equipment with a suitable

laboratory disinfectant.

PPE Removal: Remove PPE in the correct order to avoid self-contamination (gloves first,

then gown, then eye protection). Wash hands thoroughly with soap and water.

Disposal Plan
The disposal of Repinotan and any contaminated materials must be handled with care to

prevent environmental contamination and ensure compliance with institutional and regulatory

guidelines.

Waste Segregation:

Contaminated Solids: All disposable items that have come into contact with Repinotan, such

as gloves, weigh boats, and pipette tips, should be collected in a dedicated, labeled

hazardous waste container.

Liquid Waste: Unused or waste solutions of Repinotan should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other chemical waste

streams unless compatibility has been confirmed.
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Empty Containers: Empty Repinotan containers should be triple-rinsed with a suitable

solvent. The rinsate should be collected as hazardous liquid waste. The rinsed container can

then be disposed of according to institutional guidelines for chemical containers.

Disposal Procedure:

Collection: Place all Repinotan waste into the appropriate, labeled hazardous waste

containers at the point of generation.

Storage: Store hazardous waste containers in a designated, secure satellite accumulation

area until they are collected by the institution's environmental health and safety (EHS)

department.

Pickup and Disposal: Follow your institution's procedures for requesting a hazardous waste

pickup. The EHS department will ensure the waste is transported to a licensed hazardous

waste disposal facility for incineration.

Repinotan Signaling Pathway
Repinotan is a selective agonist for the 5-HT1A receptor, a G protein-coupled receptor

(GPCR). Its activation triggers a cascade of intracellular events that are believed to contribute

to its neuroprotective effects.
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Caption: Repinotan's activation of the 5-HT1A receptor initiates signaling cascades that inhibit

apoptosis.

This procedural guidance is intended to supplement, not replace, institutional safety protocols

and professional judgment. Always consult your institution's specific safety guidelines and the

manufacturer's Safety Data Sheet (SDS) before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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